Cas no 36754-72-0 (1-(2,4-dihydroxyphenyl)-2-(3-hydroxy-4-methoxyphenyl)ethanone)

• Product Name: 1-(2,4-dihydroxyphenyl)-2-(3-hydroxy-4-methoxyphenyl)ethanone
• CAS No: 36754-72-0
• MF: C₁₅H₁₄O₅
• MW: 274.268664836884
• CID: 2824292
• PubChem ID: 13963914
• Update Time: 2025-04-21

1-(2,4-dihydroxyphenyl)-2-(3-hydroxy-4-methoxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dihydroxyphenyl)-2-(3-hydroxy-4-methoxyphenyl)ethanone
• 2,4,3'-trihydroxy-4'-methoxydesoxybenzoin;(2,4-Dihydroxyphenyl)-(3-hydroxy-4-methoxybenzyl)-keton;2,4-dihydroxyphenyl 3'-hydroxy-4-methoxybenzyl ketone;Ethanone,1-(2,4-dihydroxyphenyl)-2-(3-hydroxy-4-methoxyphenyl);
• 36754-72-0
• DTXSID40553388
• SCHEMBL8168221
• 1-(2,4-Dihydroxyphenyl)-2-(3-hydroxy-4-methoxyphenyl)ethan-1-one

• Inchi： 1S/C15H14O5/c1-20-15-5-2-9(7-14(15)19)6-12(17)11-4-3-10(16)8-13(11)18/h2-5,7-8,16,18-19H,6H2,1H3
• InChI Key： VVWAMVYAUWYPKP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1O)CC(C1C=CC(=CC=1O)O)=O

Computed Properties

• Exact Mass: 274.08400
• Monoisotopic Mass: 274.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 86.99000
• LogP: 2.23740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes